N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-3,4-dimethylbenzamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-ethyl-3,4-dimethylbenzamide
• InChI: InChI=1S/C15H21NO3S/c1-4-16(14-7-8-20(18,19)10-14)15(17)13-6-5-11(2)12(3)9-13/h5-6,9,14H,4,7-8,10H2,1-3H3
• InChI Key: ZGRWEXSTPHPHDW-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCS(=O)(=O)C1)C(=O)C2=CC(=C(C=C2)C)C
• Molecular Formula: C15H21NO3S
• Molecular Weight: 295.4 g/mol

Description

This compound is a G protein-gated inwardly-rectifying potassium (GIRK) channel activator. It was identified from previous lead optimization efforts, and it has been paired with a novel sulfone-based head group to identify a potent and selective GIRK1/2 activator.

Synthesis Analysis

The compound was discovered and characterized as part of a series of N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)acetamide ethers. An HTS campaign identified a new ether-based scaffold that was coupled with a previously identified N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl) head group to afford a new class of GIRK1/2 activators.

Scientific Research Applications

GIRK Channel Activator

. .

Antifungal Agent

The compound has shown promising results as an antifungal agent. . .

Antibacterial Agent

The compound has also been used as an antibacterial agent. The in vitro zone of inhibition (ZOI) method was applied to appraise the antibacterial action of six newly synthesized compounds against four pathogenic bacteria, namely: K. pneumoniae, P. aeruginosa, S. aureus, and B. .

Versatile Research Tool

. .

Mechanism of Action

Target of Action

The primary target of the compound N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-3,4-dimethylbenzamide is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .

Mode of Action

The compound acts as an activator of the GIRK channels . It interacts with these channels, leading to their activation and subsequent changes in cell excitability .

Biochemical Pathways

The activation of GIRK channels affects various biochemical pathways. These channels play a crucial role in regulating heart rate and are involved in numerous physiological processes such as pain perception, epilepsy, reward/addiction, and anxiety .

Pharmacokinetics

The compound has been evaluated in tier 1 DMPK assays, which assess the absorption, distribution, metabolism, and excretion (ADME) properties of a drug . The compound displays nanomolar potency as a GIRK1/2 activator and has improved metabolic stability over the prototypical urea-based compounds .

Result of Action

The activation of GIRK channels by the compound leads to changes in cell excitability. This can have various effects at the molecular and cellular levels, depending on the specific physiological context .

Future Directions

The discovery and characterization of this compound as a GIRK1/2 activator opens up potential future directions for research, particularly in the context of GIRK channels as potential therapeutic targets.